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Compound of Interest

Compound Name: Fluorosulfonic acid

Cat. No.: B1217915 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: This document provides guidance for the safe handling of fluorosulfonic acid in a

laboratory setting. It is not exhaustive and should be supplemented by a thorough review of the

Safety Data Sheet (SDS) for the specific product in use, as well as institutional and regulatory

protocols. All personnel must receive substance-specific training before handling

fluorosulfonic acid.

Introduction and Physicochemical Properties
Fluorosulfonic acid (FSO₃H) is a superacid, significantly stronger than 100% sulfuric acid,

and is utilized as a powerful catalyst, fluorinating agent, and reactant in various chemical

syntheses.[1][2][3] It is a colorless to light-yellow fuming liquid with a pungent, irritating odor.[1]

[4] Its extreme corrosivity and violent reactivity, particularly with water, demand stringent safety

protocols and handling procedures.[2][4][5]

Quantitative Data Summary
The following table summarizes key physical and safety data for fluorosulfonic acid.
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Property Value Reference

CAS Number 7789-21-1 [1]

Molecular Formula FSO₃H [6]

Molecular Weight 100.07 g/mol

Appearance
Colorless to light yellow fuming

liquid
[1]

Density ~1.73 g/mL at 25 °C [4][5]

Boiling Point ~163 - 165.5 °C [2][5]

Reactivity Reacts violently with water [1][5]

UN Number 1777 [7][8]

Hazard Class 8 (Corrosive) [7]

Packing Group I (High Danger) [7][8]

Hazard Identification and Risk Assessment
Fluorosulfonic acid is highly hazardous due to its toxicity, corrosivity, and reactivity.

Acute Health Hazards: It causes severe, deep burns to the skin and eyes upon contact.[8][9]

Inhalation of its fumes is harmful and can cause severe irritation of the respiratory tract,

potentially leading to pulmonary edema, with symptoms that may be delayed.[8][9][10]

Ingestion can cause severe burns to the mouth and gastrointestinal tract and can be

damaging to health.[9]

Reactivity Hazards: It reacts violently with water, generating toxic and corrosive mists of

hydrogen fluoride (HF) and sulfuric acid.[1][4] It is incompatible with bases, alkalis, amines,

and many organic compounds.[1][2] Contact with metals can produce flammable hydrogen

gas.[1][5][8]

Environmental Hazards: The substance may be hazardous to aquatic organisms.[1][8] Spills

must be prevented from entering drains and waterways.[7]
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Personal Protective Equipment (PPE)
A comprehensive PPE ensemble is mandatory for all personnel handling fluorosulfonic acid.

Hand Protection: Use chemical-resistant gloves (e.g., butyl rubber or Viton™). Always

consult the glove manufacturer's selection guide for compatibility and breakthrough times.

Inspect gloves for integrity before each use.[6]

Eye and Face Protection: Tightly fitting safety goggles and a full-face shield are required at

all times.[5][6]

Body Protection: A chemical-resistant apron over a lab coat is a minimum requirement. For

larger quantities or tasks with a higher risk of splashing, a complete chemical-resistant suit is

necessary.[6][8] Closed-toe shoes made of a resistant material are mandatory.

Respiratory Protection: All work must be conducted in a certified chemical fume hood. For

emergency situations or spills, a self-contained breathing apparatus (SCBA) is required.[7][8]

Personnel must be fit-tested and trained in the use of respiratory protection.[10]

Engineering Controls
Ventilation: All handling of fluorosulfonic acid must occur within a properly functioning

chemical fume hood with a tested and certified face velocity.[6][10]

Emergency Equipment: A safety shower and eyewash station must be immediately

accessible and tested regularly.[11]

First Aid: A first aid kit containing a 2.5% calcium gluconate gel for treating skin exposure to

fluoride ions must be readily available and its expiry date checked regularly.[9][11]

Storage and Handling Protocols
Storage Protocol

Store fluorosulfonic acid in its original, tightly sealed container.[9]

Keep in a cool, dry, and well-ventilated area, separate from incompatible materials such as

bases, oxidizing agents, and water.[9][10] A recommended storage temperature is 2-8°C.[10]
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[12]

Use secondary containment (e.g., a polyethylene tray) to contain potential leaks.

Store in an area designated for corrosive and toxic materials, away from foodstuffs.[9]

Containers may develop internal pressure; they should be opened carefully in a fume hood,

pointing away from the user. Venting may be necessary.[9]

General Handling Protocol
Preparation: Before starting work, ensure the fume hood is operational, all required PPE is

donned correctly, and the emergency shower, eyewash, and spill kit are accessible. Never

work alone.[11]

Dispensing: Conduct all transfers and dispensing of the acid inside the fume hood. Use

compatible equipment (e.g., Teflon®, polyethylene, or glass, though the acid can attack

glass).[9]

Dilution/Reaction:CRITICAL: To avoid a violent exothermic reaction, always add

fluorosulfonic acid slowly to the diluent or reaction mixture. NEVER add water or other

reagents to the acid.[8][9]

Post-Handling: Tightly seal the container immediately after use. Decontaminate any surfaces

that may have been exposed.

Hygiene: Wash hands and forearms thoroughly with soap and water after removing gloves

and before leaving the laboratory.[6][7]

Experimental Protocol: Catalytic Alkylation
(Illustrative Example)
This protocol is a generic example to illustrate the integration of safety procedures.

Researchers must adapt it to their specific chemical transformation.

Risk Assessment: Conduct a full risk assessment for all reactants, products, and byproducts.

Setup:
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Assemble the reaction apparatus (e.g., three-neck flask with a condenser, dropping funnel,

and nitrogen inlet) inside a chemical fume hood. Ensure all glassware is dry.

Place the reaction flask in a secondary container.

Charge the flask with the substrate and an appropriate inert solvent.

Reagent Addition:

Measure the required volume of fluorosulfonic acid in a graduated cylinder made of a

compatible material inside the fume hood.

Transfer the acid to the dropping funnel.

Slowly add the fluorosulfonic acid dropwise to the stirred reaction mixture. Monitor the

reaction temperature and control the addition rate to prevent an uncontrolled exotherm.

Reaction Monitoring: Monitor the reaction's progress using appropriate analytical techniques

(e.g., TLC, GC).

Quenching:

Once the reaction is complete, cool the mixture in an ice bath.

CRITICAL: Quench the reaction by slowly transferring the reaction mixture to a separate

flask containing a stirred, cooled slurry of a weak base (e.g., sodium bicarbonate) or ice.

NEVER add the quenching agent directly to the reaction flask containing the bulk acid.

Workup and Cleanup: Proceed with the standard aqueous workup. Decontaminate all

glassware and equipment that came into contact with the acid before removing it from the

fume hood.

Waste Disposal: Dispose of all waste streams (aqueous and organic) according to

institutional and regulatory guidelines for corrosive and hazardous waste.

Spill and Emergency Procedures
Spill Management
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Evacuate: Immediately alert personnel in the vicinity and evacuate the immediate area.

Move upwind from the spill.[5][9]

Secure: Prevent entry into the area. If safe to do so, shut down ignition sources.

Report: Notify the institutional emergency response team and EH&S department.

Protect: Do not attempt to clean up a significant spill without appropriate training and PPE,

including an SCBA.[8]

Contain & Absorb: For minor spills within a fume hood, cover the spill with a dry, inert

absorbent material such as sand, vermiculite, or earth.[8][9] DO NOT use combustible

materials like sawdust.[8]

Neutralize (with caution): Neutralization should only be performed by trained personnel due

to the highly exothermic reaction.

Collect: Using non-sparking tools, carefully collect the absorbed material into a clearly

labeled, sealable plastic container for hazardous waste.[8][12]

Decontaminate: Clean the spill area thoroughly.

First Aid
Inhalation: Move the victim to fresh air immediately. Keep them warm and at rest in a half-

upright position. Seek immediate medical attention. Symptoms can be delayed.[8][9]

Skin Contact: Immediately remove all contaminated clothing while flushing the affected area

with copious amounts of water for at least 15 minutes. After flushing, massage 2.5% calcium

gluconate gel into the skin. Seek immediate medical attention.[7][9]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open. Remove contact lenses if possible. Seek immediate specialized

medical attention (ophthalmologist).[7][8]

Ingestion:DO NOT induce vomiting.[8] Have the conscious victim rinse their mouth and drink

one or two glasses of water. Seek immediate medical attention.[7]
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Visual Workflow Diagrams
The following diagrams illustrate key safety workflows.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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